Cas no 54986-15-1 (1,4-dimethyl-5-(propan-2-ylidene)-4,5-dihydro-1H-tetrazole)

• Product Name: 1,4-dimethyl-5-(propan-2-ylidene)-4,5-dihydro-1H-tetrazole
• CAS No: 54986-15-1
• MF: C₆H₁₂N₄
• MW: 140.186280250549
• CID: 1591235
• PubChem ID: 143235
• Update Time: 2025-04-21

1,4-dimethyl-5-(propan-2-ylidene)-4,5-dihydro-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-5-(propan-2-ylidene)-4,5-dihydro-1H-tetrazole
• 1,4-dimethyl-5-propan-2-ylidenetetrazole
• DTXSID60203515
• 54986-15-1
• 5H-Tetrazole, 1,4-dihydro-1,4-dimethyl-5-(1-methylethlidene)-

• Inchi： 1S/C6H12N4/c1-5(2)6-9(3)7-8-10(6)4/h1-4H3
• InChI Key： PMKOYWPWISQOKG-UHFFFAOYSA-N
• SMILES： N1(C)/C(=C(/C)\C)/N(C)N=N1

Computed Properties

• Exact Mass: 140.10636
• Monoisotopic Mass: 140.106196
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.2
• XLogP3: 2.7

Experimental Properties

• Density: 1.09
• Boiling Point: 154.3°C at 760 mmHg
• Flash Point: 47.1°C
• Refractive Index: 1.552
• PSA: 31.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Tetrazolines